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Compound of Interest

Compound Name: (4-Fluorocyclohexyl)methanol
CAS No.: 1206675-38-8
Cat. No.: B2538806
Get Quote
. J

CAS: 1206675-38-8 | Formula: C7H13FO | MW: 132.18 g/mol [1]

Executive Summary: The Bioisostere Context

In drug discovery, (4-Fluorocyclohexyl)methanol is frequently employed as a metabolic
stabilizer. The fluorine substitution at the 4-position of the cyclohexane ring blocks metabolic
oxidation (P450 hydroxylation) that typically occurs on the unsubstituted ring.

While chemically stable, this modification introduces specific safety risks distinct from its non-
fluorinated analog, cyclohexylmethanol. The primary safety deviation is the potential for
hydrogen fluoride (HF) generation during thermal decomposition, requiring specialized fire
suppression and first-aid protocols.

Chemical Characterization & ldentity

This compound often exists as a mixture of cis- and trans- isomers.[2] Researchers must treat
both isomers with identical safety rigor.
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Property

Data / Prediction

Source/Rationale

CAS Number

1206675-38-8

Primary Identifier

Physical State

Colorless to light yellow liquid

(or low-melting solid)

Analog comparison
(Cyclohexylmethanol mp:
22°C)

Based on Cyclohexylmethanol

Boiling Point Predicted: 180-200 °C
(181°C) & polar F-effect
] Predicted: >80 °C ) o

Flash Point _ High MW alcohol characteristic

(Combustible)
B Low (Water); High (DCM, ] -

Solubility Lipophilic cyclohexane core

DMSO, MeOH)
) Self-Validating Step (See
Purity Check 19F-NMR (Decoupled)

Section 5)

Hazard Identification & Risk Assessment

GHS Classification (29 CFR 1910.1200 / EU CLP):

» Signal Word:WARNING

e Pictograms: GHS07 (Exclamation Mark)

Hazard Statements (H-Codes)
e H302: Harmful if swallowed.[3]

e H315: Causes skin irritation.[3]

e H319: Causes serious eye irritation.[3][4][5][6]

o H335: May cause respiratory irritation.[3][5]

The "Hidden" Hazard: Thermal Decomposition

Unlike standard alcohols, this fluorinated intermediate poses a Type B decomposition risk.
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e Mechanism: Upon combustion or heating >250°C, the C-F bond may cleave, releasing toxic
fluoride ions and Hydrogen Fluoride (HF) gas.

» Implication: Standard ABC fire extinguishers are effective for the fire, but respiratory
protection (SCBA) is non-negotiable for emergency responders to prevent HF inhalation.

Safe Handling & Engineering Controls

Core Directive: Containment is prioritized over PPE. Use the "Hierarchy of Controls."

A. Engineering Controls

e Fume Hood: All open handling must occur within a certified chemical fume hood operating at
face velocity >100 fpm.

o Glove Box: Not strictly required unless handling heated/pressurized reactions, but
recommended for large-scale (>50g) synthesis.

B. Personal Protective Equipment (PPE)

o Eyes: Chemical splash goggles (ANSI Z87.1). Safety glasses are insufficient due to the
splash risk of the liquid phase.

o Skin: Nitrile gloves (minimum thickness 0.11 mm).
o Breakthrough Time: >480 min (estimated based on cyclohexylmethanol).

o Respiratory: If hood unavailable (Emergency only): NIOSH-approved respirator with Organic
Vapor/Acid Gas (OV/AG) cartridges. Note: The AG filter is critical for potential HF
byproducts.

Self-Validating Analytical Protocol

Trust but verify. Before introducing this reagent into a high-value synthesis, verify its integrity.
Defluorination is a common degradation pathway during improper storage.

Protocol: *°F-NMR Purity Check

e Dissolve: 10 mg sample in CDCls.
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e Acquire: *°F-NMR (proton decoupled).
 Validation Logic:

o Pass: Distinct signal(s) around -170 to -185 ppm (chemical shift varies by cis/trans
isomer).

o Fail: Appearance of fluoride ion peak (approx -120 ppm) or multiple unidentified peaks
indicating elimination to cyclohexene derivatives.

Emergency Response Protocols

This section outlines the decision logic for spills and exposure.

Visualized Response Workflow

INCIDENT DETECTED

Identify Incident Type

Fire / Thermal Event Liquid Spill Personnel Exposure

Evacuate Area Ventilate Fume Hood Skin Contact Eye Contact

Use SCBA (HF Risk) Absorb with Vermiculite Flush 15+ mins

Do NOT use Water
(Spread Risk)

Extinguish (Dry Chem/C0O2) Seek Medical (SDS Section 4)
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Figure 1: Emergency response decision tree highlighting the critical requirement for SCBA
during fire due to HF generation risks.

Specific First Aid

 Inhalation: Move to fresh air. If breathing is difficult, oxygen. Alert medical personnel to
potential fluoride exposure.

o Skin Contact: Wash with soap and water. If redness persists or HF generation is suspected
(thermal burn), apply Calcium Gluconate gel if available as a precaution, though this is less
critical than for pure HF.

o Eye Contact: Rinse immediately with water for 15 minutes. Remove contact lenses.[5]

Storage & Stability

o Temperature: Refrigerate (2—8°C).

o Atmosphere: Inert gas (Argon/Nitrogen) recommended. The alcohol group is susceptible to
oxidation; the C-F bond is stable but can eliminate under strong basic conditions.

e Incompatibilities:
o Strong Oxidizers: (e.g., KMnOas, HNOs) — Risk of fire/explosion.
o Strong Bases: Can cause dehydrofluorination, yielding volatile cyclohexene derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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